Root Growth Rescue: Triplin vs. Neocuproine
In head-to-head experiments examining the ability to mitigate excess copper toxicity, Triplin and the established copper chelator neocuproine produced diametrically opposed outcomes. Treatment of Arabidopsis seedlings with 50 µM CuSO4 strongly inhibited root growth; co-administration of 100 µM Triplin partially reversed this growth inhibition [1]. In stark contrast, parallel treatment with neocuproine under identical conditions aggravated copper ion toxicity, further exacerbating the growth defect rather than rescuing it [1]. Moreover, the neocuproine-elicited phenotype could be reversed by supplementation with ZnSO4, an effect not observed with Triplin, indicating that neocuproine's activity is not strictly copper-specific under these assay conditions [1]. This functional divergence establishes that Triplin and neocuproine are not interchangeable for studies investigating copper detoxification or physiological copper transport rescue.
| Evidence Dimension | Rescue of copper-induced root growth inhibition |
|---|---|
| Target Compound Data | 100 µM Triplin partially reversed root growth inhibition caused by 50 µM CuSO4 |
| Comparator Or Baseline | Neocuproine aggravated copper toxicity under identical conditions; phenotype reversed by ZnSO4 addition |
| Quantified Difference | Opposite directional effects: Triplin suppresses toxicity; neocuproine exacerbates toxicity |
| Conditions | 3-day-old dark-grown Arabidopsis thaliana Col-0 seedlings on 0.5xMS growth medium |
Why This Matters
This functional divergence directly impacts experimental design: neocuproine introduces Zn2+-sensitive artifacts, whereas Triplin enables specific copper detoxification studies.
- [1] Li W, Lacey RF, Ye Y, Lu J, Yeh KC, Xiao Y, et al. Triplin, a small molecule, reveals copper ion transport in ethylene signaling from ATX1 to RAN1. PLoS Genet. 2017;13(4):e1006703. View Source
